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Compound of Interest

Compound Name: 1-Naphthohydrazide

Cat. No.: B185670 Get Quote

Technical Guide: 1-Naphthohydrazide
For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity
CAS Number: 43038-45-5 Molecular Formula: C₁₁H₁₀N₂O

This document provides a comprehensive overview of 1-Naphthohydrazide, a versatile

chemical intermediate with significant potential in medicinal chemistry and materials science.

This guide consolidates key technical data, experimental protocols, and insights into its

biological significance to support ongoing research and development efforts.

Physicochemical Properties
1-Naphthohydrazide is a stable organic compound that serves as a critical building block in

the synthesis of a variety of more complex molecules.[1] It typically presents as a white to

slightly pale yellow crystalline powder.[2]
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Property Value Reference

Molecular Weight 186.21 g/mol --INVALID-LINK--

Melting Point 165-170°C --INVALID-LINK--

Appearance
White to slightly pale yellow

crystalline powder
--INVALID-LINK--

Solubility
More soluble in organic

solvents than in water.
--INVALID-LINK--

Storage
Room temperature in an inert

atmosphere.
--INVALID-LINK--

Synthesis and Experimental Protocols
The primary application of 1-Naphthohydrazide is as an intermediate in organic synthesis,

particularly for the creation of hydrazone derivatives which have shown a range of biological

activities.[2]

General Synthesis of Hydrazone Derivatives
A common experimental protocol for the synthesis of hydrazone derivatives from 1-
Naphthohydrazide involves a condensation reaction with an appropriate aldehyde.

Experimental Protocol:

Dissolve the desired aldehyde (e.g., 3,5-di-tert-butyl-2-hydroxybenzaldehyde or 4-

nitrobenzaldehyde) in methanol with stirring for approximately 20 minutes.

Add an equimolar amount of 3-hydroxy-2-naphthohydrazide to the solution.

Introduce a catalytic amount (2-3 drops) of acetic acid to the reaction mixture.

Reflux the mixture at a constant temperature for 4-5 hours, during which a solid precipitate

should form.
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Upon completion of the reaction (monitored by Thin Layer Chromatography), filter the

precipitate and wash it with methanol.

Dry the resulting solid to obtain the purified hydrazone derivative.

Biological Significance and Signaling Pathways
Naphthohydrazide derivatives are recognized for their broad spectrum of pharmacological

activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] The

naphthalene core can interact with various biological targets, and the hydrazide-hydrazone

moiety is a known pharmacophore.[1]

While research into the specific signaling pathways of the parent 1-Naphthohydrazide is

ongoing, studies on its derivatives have provided valuable insights.

Anti-inflammatory and Anti-fibrotic Pathways
Derivatives of 1,8-naphthalidine have demonstrated potent anti-hepatic fibrosis activity by

inhibiting the PI3K/AKT/Smad and JAK2/STAT3 signaling pathways.[3] These compounds have

been shown to dose-dependently inhibit the expression of key fibrogenic markers such as α-

smooth muscle actin (α-SMA) and transforming growth factor β1 (TGFβ1).[3]

Inhibition of Fibrosis by Naphthalidine Derivatives
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Caption: Inhibition of PI3K/AKT/Smad and JAK2/STAT3 pathways by naphthalidine derivatives.

Anti-inflammatory Activity in Microglial Cells
Novel 1,8-naphthyridine-2-carboxamide derivatives have been shown to attenuate

inflammatory responses in lipopolysaccharide (LPS)-treated BV2 microglial cells.[4] This is
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achieved through the suppression of the TLR4/Myd88/NF-κB signaling pathway and a

reduction in reactive oxygen species (ROS) generation.[4]
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Caption: Inhibition of the TLR4/Myd88/NF-κB signaling pathway by naphthyridine derivatives.

Analytical Methods
The detection and quantification of 1-Naphthohydrazide and its derivatives are crucial for

research and quality control. High-performance liquid chromatography (HPLC) is a commonly

employed analytical technique. For instance, HPLC with a fluorescence detector has been

used for the determination of related compounds.

Applications
The primary utility of 1-Naphthohydrazide lies in its role as a precursor for a wide range of

chemical compounds with potential applications in:

Pharmaceuticals: Development of novel antimicrobial, anticancer, and anti-inflammatory

agents.[2]

Dyes and Pigments: Synthesis of coloring agents for various materials.[2]

Analytical Chemistry: Used as a derivatization agent to improve the detection of carbonyl

compounds.[2]

Coordination Chemistry: Its ability to form stable complexes with metal ions makes it

valuable in this field.[2]
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This technical guide provides a foundational understanding of 1-Naphthohydrazide. Further

research into its direct biological activities and the signaling pathways it may modulate is

warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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